Cas no 52392-65-1 (2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-)
52392-65-1 structure
Product Name:2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
CAS No:52392-65-1
MF:C13H16O2
MW:204.264944076538
CID:359739
PubChem ID:25021438
Update Time:2025-04-19
2-Propenoic acid, 3-phenyl-, butyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
- 52392-65-1
- BUTYL (2Z)-3-PHENYLPROP-2-ENOATE
- Butyl phenylacrylate
- butyl (Z)-3-phenylprop-2-enoate
- (Z)-Butyl 3-phenylacrylate
- 3-Phenyl-acrylic acid, butyl ester
- FEMA 2192
- Butyl 3-phenylpropenoate
- (Z)-Butyl3-phenylacrylate
- Butyl-beta-phenylacrylate
-
- Inchi: 1S/C13H16O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-10H,2-3,11H2,1H3/b10-9-
- InChI Key: OHHIVLJVBNCSHV-KTKRTIGZSA-N
- SMILES: O(C(/C=C\C1C=CC=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3-phenyl-, butyl ester, (Z)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
52392-65-1 (2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-) Related Products
- 7778-83-8(Propyl cinnamate)
- 7779-65-9(Isopentyl cinnamate)
- 103-36-6(Ethyl cinnamate)
- 7780-06-5(Isopropyl cinnamate)
- 20511-20-0(Ethyl 4-Methylcinnamate)
- 3487-99-8(Pentyl cinnamate)
- 122-67-8(2-Propenoic acid, 3-phenyl-, 2-methylpropyl ester)
- 122-69-0(2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester)
- 10032-08-3(Heptyl cinnamate)
- 1866-31-5(Allyl cinnamate)
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